(E)-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide

• IUPAC Name: N-[2-oxo-2-[(2E)-2-[(3,4,5-trimethoxyphenyl)methylidene]hydrazinyl]ethyl]benzamide
• InChI: InChI=1S/C19H21N3O5/c1-25-15-9-13(10-16(26-2)18(15)27-3)11-21-22-17(23)12-20-19(24)14-7-5-4-6-8-14/h4-11H,12H2,1-3H3,(H,20,24)(H,22,23)/b21-11+
• InChI Key: QPMKMNKYEHMFGL-SRZZPIQSSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=NNC(=O)CNC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

(E)-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide, also known as TMB-8, is a chemical compound that has been extensively studied for its potential use in scientific research. TMB-8 is a potent inhibitor of intracellular calcium release and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Polymer Science Application

• Polymer‐Bound Thiol Groups on Poly(2‐oxazoline)s : A study by Cesana et al. (2007) describes the synthesis of a new 2-oxazoline monomer with a protected thiol group, which was used to create well-defined copolymers with narrow molar mass distributions. The copolymerization process was initiated by N- methyl-2-methyl-2-oxazolinium triflate, and after deprotection, poly(2-oxazoline) with pendant thiol groups was obtained. These thiol groups were quantitatively added to the double bond of various compounds, demonstrating the versatility of the synthesized polymers in chemical modifications and potential applications in material science Cesana, Kurek, Baur, Auernheimer, Nuyken, 2007.

Coordination Chemistry

• Synthesis and Structural Characterization of Metal Complexes : Khan et al. (2018) synthesized and characterized N-(2-{[(2E)-2-(2-hydroxybenzylidene)hydrazinyl]carbonyl}phenyl)benzamide (HL) and its Co(II), Fe(III), Cu(II), and Zn(II) complexes. The study provided insights into the structural aspects of HL and its complexes, offering a foundation for further exploration in coordination chemistry and potential applications in catalysis or material science Khan, Tavman, Gürbüz, Arfan, Çinarli, 2018.

Anticholinesterase Activity

• Synthesis and Anticholinesterase Activity : A study by Ghanei-Nasab et al. (2016) investigated the anticholinesterase activity of N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides, highlighting the potential of these compounds in treating diseases related to cholinesterase enzymes. The structure-activity relationship (SAR) study pointed out the importance of the benzyloxy moiety for enhancing anti-AChE activity Ghanei-Nasab, Khoobi, Hadizadeh, Marjani, Moradi, Nadri, Emami, Foroumadi, Shafiee, 2016.